N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]oxamide
• InChI: InChI=1S/C20H18N2O5S2/c23-18(16-2-1-7-28-16)17-6-4-13(29-17)10-22-20(25)19(24)21-9-12-3-5-14-15(8-12)27-11-26-14/h1-8,18,23H,9-11H2,(H,21,24)(H,22,25)
• InChI Key: KFDBKDPAZFVVCB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=O)NCC3=CC=C(S3)C(C4=CC=CS4)O
• Molecular Formula: C20H18N2O5S2
• Molecular Weight: 430.5 g/mol

Description

The compound contains a benzo[d][1,3]dioxol-5-ylmethyl group and a thiophen-2-ylmethyl group, which are common in many organic compounds. The presence of these groups could potentially influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on its specific structure and the conditions under which it’s reacted. Common reactions for compounds with similar structures include various coupling reactions.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s used as a drug, the mechanism of action would describe how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Some compounds may be harmful or toxic, while others may be safe for use. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. This could include further studies to better understand its properties, development of synthesis methods, or exploration of potential uses.